Cas no 68124-64-1 (Tetrabutylammonium phthalate)
Tetrabutylammonium phthalate structure
Product Name:Tetrabutylammonium phthalate
CAS No:68124-64-1
MF:C40H76N2O4
MW:649.042452812195
CID:968906
PubChem ID:12049480
Update Time:2025-04-19
Tetrabutylammonium phthalate Chemical and Physical Properties
Names and Identifiers
-
- Tetrabutylammonium phthalate
- phthalate,tetrabutylazanium
- N,N,N-Tributyl-1-butanaminium 1,2-benzenedicarboxylate
- 68124-64-1
- phthalate;tetrabutylazanium
- SCHEMBL106854
- DTXSID50476493
- Tetrabutylammonium-phthalat
- AG-G-59995
- DB-372083
-
- Inchi: 1S/2C16H36N.C8H6O4/c2*1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;9-7(10)5-3-1-2-4-6(5)8(11)12/h2*5-16H2,1-4H3;1-4H,(H,9,10)(H,11,12)/q2*+1;/p-2
- InChI Key: NGJPFUZHXVGJDW-UHFFFAOYSA-L
- SMILES: [O-]C(C1C=CC=CC=1C(=O)[O-])=O.[N+](CCCC)(CCCC)(CCCC)CCCC.[N+](CCCC)(CCCC)(CCCC)CCCC
Computed Properties
- Exact Mass: 648.58050891g/mol
- Monoisotopic Mass: 648.58050891g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 46
- Rotatable Bond Count: 24
- Complexity: 282
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.3Ų
Tetrabutylammonium phthalate Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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